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An In-depth Technical Guide on the Material Safety of PTB7-Th

This guide provides a comprehensive overview of the material safety information for PTB7-Th
(also known as PCE10 or PBDTTT-EFT), a high-purity donor polymer used in organic
photovoltaic (OPV) research. The information presented is primarily derived from the Material
Safety Data Sheet (MSDS) and is intended for researchers, scientists, and professionals in
drug development and related fields.

Substance Identification and Properties

PTB7-Th is a polymer with the chemical formula (C49H57S602F)n.[1] It is recognized for its
potential in achieving high-efficiency and stable organic solar cells.[2]
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Identifier

Value

Product Name

PTB7-Th (PCE10)[1]

Synonyms PBDTTT-EFT, PCE-10[1]
CAS Number 1469791-66-9[1][2]
Chemical Formula (C49H57S602F)n[1]
Physical and Chemical Properties Data

Physical State

Solid: Powder/Fibres|[1]

Color

Dark Brown[1]

Odor

Not known[1]

Solubility in Water

Not known[1]

Solubility in Other Solvents

Soluble in chloroform and chlorobenzene.[3][4]

Melting/Freezing Point

Not known[1]

Boiling Point and Range

Not known[1]

Flammability

Not known[1]

Flash Point

Not known[1]

Auto-ignition Temperature

Not known[1]

Decomposition Temperature

Not known[1]

Hazard Identification and Classification

According to the available safety data sheet, PTB7-Th is not classified as a hazardous

substance or mixture under Regulation (EC) No. 1272/2008.[1] Consequently, it does not

require labeling in accordance with EC directives or respective national laws.[1] The substance

is not considered to be persistent, bioaccumulative, and toxic (PBT), or very persistent and very

bioaccumulative (vPvB) at levels of 0.1% or higher.[1]
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Handling, Storage, and Personal Protection

Proper handling and storage procedures are crucial for maintaining the integrity of the material

and ensuring laboratory safety.

Procedure

Recommendation

Safe Handling

Avoid inhalation, ingestion, and contact with skin
and eyes. Use in a well-ventilated area. Wash

hands after handling.[1]

Storage Conditions

Store in a well-ventilated place with the
container tightly closed. The product is air and
light sensitive and should be stored in the dark.

Handle and store under an inert gas.[1]

Storage Temperature

Ambient[1]

Incompatible Materials

None known[1]

Personal Protective Equipment (PPE)

Specification

Hand Protection

Handle with gloves that satisfy the specifications
of Regulation (EU) 2016/425 and standard EN
374.[1]

Body Protection

Choose body protection based on the type,
concentration, and amount of dangerous

substances, and the specific workplace.[1]

Respiratory Protection

Not necessary under normal circumstances.[1]

Engineering Controls

Ensure adequate ventilation and/or exhaust. A
washing facility for eye and skin cleaning should

be available.[1]

First-Aid and Emergency Procedures

In case of exposure, the following first-aid measures should be taken.
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Exposure Route First-Aid Measures

Remove the person to fresh air and keep them

Inhalation .
comfortable for breathing.[1]
Skin Contact Rinse skin with water.[3]
Eye Contact Rinse eyes with water.[3]
) Seek medical attention. Do not induce vomiting.
Ingestion

[5]

In the event of a fire, use extinguishing media appropriate for the surrounding fire.[1]
Firefighters should wear complete protective clothing, including a self-contained breathing
apparatus.[3] For spills, sweep up the substance while avoiding dust formation and dispose of
the contents in accordance with local, state, or national legislation.[1]

Experimental Protocols and Methodologies

Material Safety Data Sheets do not typically include detailed experimental protocols. The
primary purpose of an MSDS is to provide information on the safe handling, storage, and
disposal of a chemical substance. For experimental protocols involving PTB7-Th, researchers
should consult peer-reviewed scientific literature and established laboratory procedures for
organic electronics and photovoltaic device fabrication.

Visualizing Emergency Response: Exposure
Workflow

The following diagram illustrates a logical workflow for responding to an accidental exposure to
PTB7-Th in a laboratory setting.
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Exposure Event

Accidental Exposure to PTB7-Th Occurs

Immediate Actions

Assess the Nature of Exposure
(Inhalation, Skin/Eye Contact, Ingestion)

y

Remove from Exposure Source

Y

Remove Contaminated PPE

/
Inhalation %kin Conta&Eye Contact Ingestion

<

/ First-Aid M\e:sures

Move to Fresh Air

Rinse Skin with Water

Rinse Eyes with Water

Seek Immediate Medical Attention

Seek Medical Advice if Symptoms Persist

Report Incident to Lab Supervisor

l

Document the Exposure Event

Click to download full resolution via product page

Caption: Workflow for handling accidental exposure to PTB7-Th.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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